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Compound of Interest

n-Tetradecyl-d29-
Compound Name:
trimethylammonium Bromide

Cat. No.: B12308351

Get Quote

Executive Summary & Operational Context

n-Tetradecyl-d29-trimethylammonium bromide (TTAB-d29) is a high-value, deuterated

quaternary ammonium compound (QAC) primarily used in NMR spectroscopy and neutron
scattering studies to mask surfactant signals or probe micellar structures.

While chemically identical to its non-deuterated analog (Myristyltrimethylammonium bromide),
the d29 isotope labeling necessitates a dual-focus disposal strategy:

o Economic/Inventory Control: Prevention of accidental loss or "drain disposal” of high-cost
reagents.

e Environmental Compliance: Strict adherence to "Zero Discharge" protocols due to high
aguatic toxicity (Category 1).

Critical Directive: Unlike common salts, TTAB-d29 must never be disposed of down the sanitary
sewer. Its stability and toxicity to aquatic microorganisms can disrupt wastewater treatment
plant (WWTP) biological digestors.
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Hazard Profile & Technical Properties

Review this matrix before handling waste containers.

Property Specification Hazard Implications
Reference for SDS lookup;
CAS No. 1119-97-7 (Unlabeled)
treat d29 as parent compound.
Signal Word DANGER High alertness required.

Physical State

Hygroscopic White Powder

Inhalation hazard; cakes upon

moisture exposure.

GHS Class

Aquatic Acute 1 (H400)

Zero drain disposal tolerance.

Health Hazard

Skin Irrit. 2; Eye Dam. 1

Causes serious eye damage;
irreversible corneal opacity

possible.

Incompatibility

Anionic Surfactants, Oxidizers

Mixing with SDS/SLS causes

immediate precipitation (clogs).

Pre-Disposal: Segregation & Compatibility

Effective disposal begins at the bench. You must segregate TTAB-d29 waste streams to

prevent dangerous cross-reactions and regulatory fines.

The "Anionic Incompatibility" Rule

Expert Insight: The most common operational failure with QAC waste is mixing it with anionic

surfactant waste (e.g., Sodium Dodecyl Sulfate - SDS).

e Mechanism: The cationic head (

) of TTAB binds strongly to the anionic head (

) of SDS.

o Result: Formation of a sticky, hydrophobic, insoluble precipitate (catanionic solid).
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o Consequence: This sludge clogs waste carboys and requires expensive manual remediation.

o Action:ALWAYS designate a separate waste stream for Cationic Surfactants if your lab also
uses Anionic detergents.

Waste Stream Classification

Waste Form Solvent | Matrix Classification Tag
Solid Pure Substance / Spills Hazardous Waste Solid - Toxic
o Water / Non-Halogenated Organic
Liquid A
| Buffers Waste (Note 1)
Chloroform (
Liquid B Halogenated Organic Waste
)/ DCM
Liquid C Methanol / Ethanol Flammable / Solvent Waste

(Note 1: Even though TTAB contains Bromide, aqueous solutions are typically classified as
Non-Halogenated unless the local facility counts the counter-ion. Check local EHS protocols,
but "Aqueous Toxic" is the standard stream.)

Step-by-Step Disposal Workflows
Protocol A: Solid Waste (Pure Compound)

Use for: Expired reagents, spill cleanup residues, and heavily contaminated solids.

o Container Selection: Use a wide-mouth High-Density Polyethylene (HDPE) jar. Glass is
acceptable but risks breakage.[1]

o Labeling: Affix a hazardous waste label immediately.
o Constituents: "n-Tetradecyl-trimethylammonium bromide (d29)".

o Hazard Checkbox: Toxic, Irritant.[2]
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o Transfer: Transfer solid using a plastic spatula. Avoid metal tools if possible to prevent
scratching container surfaces where QACs can adsorb.

o Seal: Screw cap tight and tape over the seal if storing for >1 week (hygroscopic nature can
seize the cap).

Protocol B: Liquid Waste (Solutions & NMR Samples)

Use for: NMR tube contents, micellar solutions.

Identify Solvent: Determine if the carrier solvent is Halogenated (

) or Non-Halogenated (
, MeOD).

o Pre-Rinse Check: Ensure the receiving carboy does not contain anionic waste (soap
residue).

e Decant: Pour liquid into the appropriate carboy.
e NMR Tube Management:

Do not throw full NMR tubes into sharps containers.

[e]

[e]

Decant the liquid first.

o

Rinse the tube with Methanol (collect rinsate as waste).

[¢]

Dispose of the empty tube in "Laboratory Glass" or "Sharps" bin.

Protocol C: Decontamination (The "Sticky Glass™
Problem)

QACs adsorb strongly to negatively charged glass surfaces (silica), making them difficult to
remove with water alone.

The "Strip-Wash" Technique:
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« Initial Rinse: Rinse glassware with Ethanol or Methanol (QACs are highly soluble in
alcohols). Collect this as solvent waste.

e Acid Wash (Optional): For trace analysis removal, soak in 1M HCI for 1 hour. The

competes with the QAC for surface binding sites.

e Final Rinse: Triple rinse with deionized water.

» Validation: Perform a "Foam Test." Shake the final rinse water; if stable foam persists >10
seconds, residual surfactant remains. Repeat alcohol wash.

Visual Decision Matrix

The following logic flow ensures the correct waste stream selection.
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Start: TTAB-d29 Waste

Physical State?

Powder/Spill \NMR Tube/Stock

Solid / Powder Liquid / Solution

/

DISPOSE: Solid Hazardous Wastej

(Tag: Toxic/Irritant) ISR SEhE

Contains Cl/Br/F \No Halogens

Halogenated Solvent Non-Halogenated
(e.g., Chloroform, DCM) (e.g., Water, MeOH, EtOH)

CRITICAL WARNING

DISPOSE: Non-Halogenated/Aqueous Stream
(WARNING: NO ANIONIC SURFACTANTS)

DISPOSE: Halogenated Waste Stream

_________________________________

Click to download full resolution via product page

Figure 1: Decision tree for segregating TTAB-d29 waste based on physical state and solvent

carrier.

Emergency Procedures
Accidental Spills (Solid)
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o PPE: Wear Nitrile gloves, safety goggles, and a lab coat. (Respiratory protection
recommended if powder is fine/dusty).

o Containment: Do not dry sweep (creates dust). Cover with a damp paper towel to suppress
dust.

o Cleanup: Scoop material into the Solid Waste container.

e Surface Decon: Wipe area with 70% Ethanol, then water.

Accidental Exposure[3]

» Eye Contact: Immediately flush with water for 15 minutes.[3] Seek medical attention
immediately (Risk of corneal damage).

o Skin Contact: Wash with soap and water.[4] If irritation persists, seek medical advice.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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